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Introduction
Thionyl bromide (SOBr₂) is a reactive inorganic compound that serves as a valuable reagent

in organic synthesis, particularly for the bromination of alcohols and carboxylic acids.[1][2] Its

utility in the preparation of alkyl and acyl bromides makes it a significant tool in the synthesis of

pharmaceuticals and other complex organic molecules. This guide provides an in-depth

overview of thionyl bromide, including its chemical and physical properties, safety and

handling procedures, and its applications in organic synthesis, complete with experimental

protocols and mechanistic diagrams.

Core Properties of Thionyl Bromide
Thionyl bromide is a colorless to orange-yellow liquid with a pungent odor.[1][3][4] It is

sensitive to moisture and light and reacts violently with water, producing sulfur dioxide and

hydrogen bromide.[1][3]

Identifiers and Physical Properties
The fundamental identifiers and physical properties of thionyl bromide are summarized in the

table below for quick reference.
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Property Value Citations

CAS Number 507-16-4 [1][2][5]

Molecular Formula SOBr₂ [1][2][5]

Molecular Weight 207.87 g/mol [2][3][5]

Appearance
Colorless to orange-yellow

liquid
[1][3][4]

Density 2.683 g/mL at 25 °C [2][3][5]

Melting Point -52 °C [2][3][5]

Boiling Point

48 °C at 20 mmHg 138 °C at

773 mmHg (with some

decomposition)

[2][3][4]

Refractive Index (n²⁰/D) 1.675 [2][3]

Vapor Pressure 10 mmHg at 31 °C [2][3]

Solubility and Reactivity
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Property Description Citations

Water Solubility

Decomposes violently,

hydrolyzing to sulfur dioxide

(SO₂) and hydrogen bromide

(HBr).

[1][3][6]

Solvent Solubility

Miscible with benzene,

toluene, ether, chloroform, and

carbon tetrachloride.

[3][4]

Stability

Less stable than its chloride

analog, thionyl chloride. It

slowly decomposes upon

standing.[4][6] It is also

sensitive to moisture and light.

[3]

Reactivity with Bases

Stoichiometric bases can be

problematic as they can cause

decomposition of thionyl

bromide to tribromide, sulfur

dioxide, and sulfur.

[6]

Safety and Handling
Thionyl bromide is a hazardous and corrosive chemical that requires strict safety protocols.[1]

[7] It is harmful if inhaled, swallowed, or absorbed through the skin and causes severe skin

burns and eye damage.[7][8]

Hazard Information
Hazard Statement GHS Classification

H312 + H332 Harmful in contact with skin and if inhaled.

H314 Causes severe skin burns and eye damage.

EUH014 Reacts violently with water.
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Precautionary Measures and Personal Protective
Equipment (PPE)

Precautionary Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P304 + P340 + P310

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Immediately call

a POISON CENTER/doctor.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Handling and Storage: Thionyl bromide should be handled in a chemical fume hood.[7] It is

crucial to prevent contact with water.[7] Store in a cool, dry, well-ventilated area in a tightly

sealed container under an inert atmosphere, such as nitrogen.[1][7] Recommended storage

temperature is 2-8°C.[2][3]

Applications in Organic Synthesis
The primary application of thionyl bromide is the conversion of alcohols to alkyl bromides and

carboxylic acids to acyl bromides.[1][6] This transformation is a fundamental step in many

synthetic pathways.

Conversion of Alcohols to Alkyl Bromides
Thionyl bromide is an effective reagent for the synthesis of alkyl bromides from primary and

secondary alcohols.[6][9] The reaction mechanism can proceed through either an Sₙ2 or Sₙi
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pathway, depending on the reaction conditions.

The reaction of an alcohol with thionyl bromide begins with the formation of an alkyl

bromosulfite intermediate. The subsequent step determines the stereochemical outcome.

Sₙi (Substitution Nucleophilic internal): In the absence of a base, the reaction can proceed

via an Sₙi mechanism, which results in the retention of stereochemistry.[10][11] The bromide

from the bromosulfite group attacks the carbon from the same face as the leaving group.

Sₙ2 (Substitution Nucleophilic bimolecular): In the presence of a base like pyridine, the

mechanism shifts to a standard Sₙ2 pathway, leading to an inversion of stereochemistry.[10]

[11] The base reacts with the intermediate, displacing a bromide ion, which then attacks the

carbon from the backside.

Caption: General reaction pathways for the conversion of alcohols to alkyl bromides using

thionyl bromide.

The Sₙi mechanism involves the formation of an intimate ion pair, which facilitates the internal

delivery of the bromide nucleophile.

Sₙi Mechanism Steps

Alcohol attacks SOBr₂ Formation of Alkyl
bromosulfite

Nucleophilic attack Formation of intimate
ion pair

Heterolysis Internal attack by Br⁻
with SO₂ departure

Internal return Product with
retention

Final product

Click to download full resolution via product page

Caption: Stepwise workflow of the Sₙi mechanism for alcohol bromination.

Experimental Protocols
Preparation of an Alkyl Bromide from a Primary Alcohol
The following is a representative protocol for the conversion of a primary alcohol to its

corresponding alkyl bromide using thionyl bromide.
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Materials:

Primary alcohol (1.0 eq)

Thionyl bromide (1.1 - 1.5 eq)

Anhydrous dichloromethane (DCM) or diethyl ether as solvent

(Optional) Pyridine for Sₙ2 reaction (1.1 - 1.5 eq)

Ice bath

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir

bar, a dropping funnel, and a nitrogen inlet is charged with the primary alcohol and

anhydrous solvent.

Cooling: The flask is cooled to 0 °C in an ice bath.

Addition of Thionyl Bromide: Thionyl bromide is added dropwise to the stirred solution via

the dropping funnel over a period of 15-30 minutes. The reaction is exothermic, and the

temperature should be maintained at 0 °C.

Reaction Monitoring: The reaction mixture is allowed to warm to room temperature and

stirred for 2-4 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Workup:

The reaction mixture is carefully poured into ice-cold water to quench the excess thionyl
bromide.

The organic layer is separated, and the aqueous layer is extracted with the solvent (e.g.,

DCM).
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The combined organic layers are washed with saturated sodium bicarbonate solution,

followed by brine.

The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered,

and the solvent is removed under reduced pressure.

Purification: The crude alkyl bromide can be purified by distillation or column

chromatography.

1. Reaction Setup
(Alcohol + Solvent in Flask)

2. Cool to 0 °C

3. Add SOBr₂ Dropwise

4. Stir at Room Temp
(Monitor by TLC)

5. Quench, Extract, Wash, Dry

6. Purify Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of an alkyl bromide from an alcohol.

Conclusion
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Thionyl bromide is a potent but hazardous reagent that is highly effective for the synthesis of

alkyl and acyl bromides. A thorough understanding of its properties, reactivity, and handling

requirements is essential for its safe and successful application in the laboratory. The choice of

reaction conditions, particularly the presence or absence of a base, allows for control over the

stereochemical outcome of the bromination of chiral alcohols. This makes thionyl bromide a

versatile tool for synthetic chemists in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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